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Compound Name: COBALT BLUE

Cat. No.: B1171533 Get Quote

An In-depth Technical Guide to the Optical and Magnetic Properties of Cobalt Aluminate

(CoAl₂O₄)

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
Cobalt aluminate (CoAl₂O₄), a spinel-structured oxide renowned as the pigment Thénard's

blue, possesses a unique combination of optical and magnetic properties rooted in its crystal

chemistry. Its intense blue color arises from electronic d-d transitions of cobalt ions (Co²⁺)

situated in the tetrahedral sites of the spinel lattice. This material exhibits a range of optical

phenomena, including distinct absorption bands and photoluminescence, which are highly

sensitive to synthesis conditions and cation distribution. Magnetically, CoAl₂O₄ is a frustrated

antiferromagnet, characterized by a Néel temperature (Tₙ) below which long-range

antiferromagnetic ordering occurs. This magnetic behavior is complex, heavily influenced by

the degree of crystallographic site inversion, which can induce spin-glass-like states. This guide

provides a comprehensive overview of these properties, detailed experimental methodologies,

and quantitative data to serve as a foundational resource for scientific and research

applications.

Core Properties of CoAl₂O₄
Crystal Structure
CoAl₂O₄ crystallizes in a cubic spinel structure with the general formula AB₂O₄. In the ideal

"normal" spinel configuration, Co²⁺ ions occupy the tetrahedral (A) sites, and aluminum ions
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(Al³⁺) occupy the octahedral (B) sites within a face-centered cubic (FCC) oxygen lattice.

However, a degree of "inversion" is common, where Al³⁺ ions occupy some tetrahedral sites

and Co²⁺ ions
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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